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Cat. No.: B152888 Get Quote

An In-depth Technical Guide to Phosphinic Acid, Sodium Salt, Monohydrate (Sodium

Hypophosphite) CAS Number: 10039-56-2

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary
Phosphinic acid, sodium salt, monohydrate, more commonly known as sodium

hypophosphite monohydrate (SHP), is a versatile and powerful reducing agent with significant

applications across various scientific and industrial domains. While its primary industrial use is

in electroless nickel-phosphorus (Ni-P) plating, its utility in modern organic synthesis is rapidly

expanding, offering environmentally benign alternatives to traditional reducing agents. This

guide provides a comprehensive technical overview of its properties, synthesis, core

mechanisms, and key applications, with a focus on protocols and insights relevant to research

and development professionals. We will explore its critical role in creating durable metal

coatings, its emerging prominence in catalyst-free reductive aminations, and its function as a

precursor in the synthesis of valuable organophosphorus compounds.

Compound Profile and Identification
Sodium hypophosphite (NaPO₂H₂, also known as sodium phosphinate) is the sodium salt of

hypophosphorous acid.[1] It is most commonly supplied and handled as the monohydrate

(NaH₂PO₂·H₂O), a white, odorless, crystalline solid that is highly soluble in water and easily
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absorbs moisture from the air.[1] Its stability, low toxicity, and ease of handling make it a

valuable reagent in both laboratory and industrial settings.[2]

Nomenclature and Physicochemical Properties
A summary of the key identification and physical properties is provided below.

Property Value Reference(s)

CAS Number 10039-56-2 [1][3][4]

Molecular Formula NaH₂PO₂·H₂O [4][5]

Molecular Weight 105.99 g/mol [1][4][5][6]

Synonyms
Sodium Phosphinate

Monohydrate
[1][7][8]

Appearance
White, odorless crystalline

powder or chunks
[1][4]

Solubility

Highly soluble in water (~1000

g/L); soluble in ethanol,

glycerol, ethylene glycol

[1][4][9]

pH
6.0 - 8.0 (50 g/L solution at

25°C)
[4][6]

Melting Point
Decomposes upon heating

(>200°C)
[10]

Hygroscopicity
Highly hygroscopic and

deliquescent

Molecular Structure
The hypophosphite anion [H₂PO₂]⁻ features a central phosphorus atom with two direct P-H

bonds, one P=O double bond, and one P-O single bond that forms the ionic bond with the

sodium cation. The monohydrate form incorporates one molecule of water into its crystal lattice.
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Plating Bath Solution

Substrate Surface (Catalytic)

Nickel Ions (Ni²⁺)

Reduction of Ni²⁺ + 2e⁻
to Metallic Ni⁰

 Diffuses

Hypophosphite (H₂PO₂⁻)

Oxidation of H₂PO₂⁻

to H₂PO₃⁻ + 2e⁻ + 2H⁺

 Adsorbs

 Provides Electrons (e⁻)

Ni-P Alloy Layer
(Deposit)

 Forms

Side Reaction:
H₂PO₂⁻ → Elemental P

 Co-deposits
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Combine:
- Carbonyl Compound (1 equiv.)

- Amine (1.2 equiv.)
- NaH₂PO₂·H₂O (1 equiv.)

Imine/Enamine Formation
(Intermediate)

 Heat (e.g., 130°C, neat)

Reduction by H₂PO₂⁻

 Nucleophilic attack by
hypophosphite

Target Amine Product

Aqueous Workup
& Purification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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